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Compound of Interest

Compound Name: 2-Isobutylthiazole

Cat. No.: B093282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the industrial-scale synthesis of

2-isobutylthiazole, a key flavor and fragrance compound with a characteristic green, tomato-

leaf aroma.[1][2] This document outlines two primary synthetic routes, including detailed

experimental procedures, quantitative data, and purification methods.

Chemical and Physical Properties
Property Value Reference

CAS Number 18640-74-9 [2][3][4]

Molecular Formula C₇H₁₁NS [2][3][4]

Molecular Weight 141.23 g/mol [2][3][4]

Appearance Colorless to pale yellow liquid [3]

Odor Green, tomato leaves, earthy [3]

Boiling Point 180 °C (lit.) [4]

Density 0.995 g/mL at 25 °C (lit.) [4]

Refractive Index n20/D 1.495 (lit.) [4]

Solubility
Slightly soluble in water;

soluble in fats and ethanol.
[2]
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Synthesis Route 1: From 3-Methylbutyraldehyde
and Mercaptoacetaldehyde
This method, adapted from patent literature, involves a three-stage process: formation of a

mercaptoacetaldehyde dimer, condensation with 3-methylbutyraldehyde (isovaleraldehyde),

and subsequent dehydrogenation to yield 2-isobutylthiazole.[1]

Logical Workflow for Synthesis Route 1
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Synthesis Route 1: Overall Workflow

Stage 1: Dimer Formation

Stage 2: Condensation

Stage 3: Dehydrogenation & Purification

Sodium Hydrosulfide + Acetic Acid

Mercaptoacetaldehyde Dimer

 Sulfo-reaction @ 0°C 

Mercaptoacetaldehyde Dimer

2-Isobutyl-2,5-dihydrothiazole

 Condensation 

3-Methylbutyraldehyde + Ammonia

 Condensation 

2-Isobutyl-2,5-dihydrothiazole

Crude 2-Isobutylthiazole

 Dehydrogenation 

Benzoquinone

 Dehydrogenation 

Purified 2-Isobutylthiazole

 Fractional Distillation 
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Synthesis Route 2: Hantzsch Synthesis Workflow

Stage 1: Thioamide Formation

Stage 2: Cyclocondensation & Purification

Isovaleramide

Thioisovaleramide

 Thionation 

Lawesson's Reagent

 Thionation 

Thioisovaleramide

Crude 2-Isobutylthiazole

 Hantzsch Reaction 

1,2-Dichloroethyl ethyl ether

 Hantzsch Reaction 

Purified 2-Isobutylthiazole

 Fractional Distillation 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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